Cas no 1288999-05-2 (2-Amino-5-(trifluoromethyl)benzaldehyde)

2-Amino-5-(trifluoromethyl)benzaldehyde is a fluorinated aromatic aldehyde with a reactive amino group, making it a versatile intermediate in organic synthesis. The trifluoromethyl group enhances its electron-withdrawing properties, influencing reactivity in nucleophilic and electrophilic substitutions. This compound is particularly valuable in pharmaceutical and agrochemical research, where its structural motifs contribute to the development of bioactive molecules. The presence of both an aldehyde and an amino group allows for further functionalization, enabling the synthesis of heterocycles, Schiff bases, and other derivatives. Its stability under standard conditions and compatibility with common reagents make it a practical choice for synthetic applications requiring precise molecular modifications.

2-Amino-5-(trifluoromethyl)benzaldehyde structure

1288999-05-2 structure

Product Name:2-Amino-5-(trifluoromethyl)benzaldehyde

CAS No:1288999-05-2

MF:C₈H₆F₃NO

MW:189.13455247879

MDL:MFCD28359825

CID:4566592

PubChem ID:22394169

Update Time:2025-11-01

2-Amino-5-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde, 2-amino-5-(trifluoromethyl)-
- 2-amino-5-(trifluoromethyl)benzaldehyde
- AK502748
- 2-AMINO-5-(TRIFLUOROMETHYL)-BENZALDEHYDE
- MBAZNCYHVGXQLH-UHFFFAOYSA-N
- F15873
- BS-14933
- AKOS022913824
- SCHEMBL4779383
- DB-182004
- 1288999-05-2
- CS-0157670
- 2-Amino-5-(trifluoromethyl)benzaldehyde
- MDL： MFCD28359825
- Inchi： 1S/C8H6F3NO/c9-8(10,11)6-1-2-7(12)5(3-6)4-13/h1-4H,12H2
- InChI Key： MBAZNCYHVGXQLH-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=C(C=O)C=1)N)(F)F

Computed Properties

Exact Mass: 189.04014830 g/mol
Monoisotopic Mass: 189.04014830 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 189.13
XLogP3: 2.1
Topological Polar Surface Area: 43.1

2-Amino-5-(trifluoromethyl)benzaldehyde Pricemore >>

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